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Compound of Interest

Compound Name: Vilazodone Hydrochloride

Cat. No.: B000280

Introduction

Vilazodone Hydrochloride is an antidepressant agent used for the treatment of major
depressive disorder.[1] Accurate and reliable analytical methods are crucial for the quality
control of its pharmaceutical dosage forms. This document provides detailed application notes
and protocols for the quantification of Vilazodone Hydrochloride in bulk and tablet dosage
forms using UV-Visible spectrophotometry. These methods are simple, cost-effective, rapid,
and suitable for routine analysis.[1][2]

Principle of the Method

The methods are based on the measurement of the ultraviolet (UV) absorption of Vilazodone
Hydrochloride in a suitable solvent. The wavelength of maximum absorbance (Amax) is
determined, and a calibration curve is prepared by measuring the absorbance of a series of
standard solutions of known concentrations. The concentration of Vilazodone Hydrochloride
in the sample solution, prepared from the dosage form, is then determined by measuring its
absorbance and interpolating the concentration from the calibration curve, in accordance with
Beer-Lambert's law.

Quantitative Data Summary
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The following tables summarize the quantitative data from various developed and validated
spectrophotometric methods for the quantification of Vilazodone Hydrochloride.

Table 1: Method Parameters

Parameter Method 1 Method 2 Method 3 Method 4 Method 5
Distilled 30% Methanol[2] Methanol[4]

Solvent Methanol[6]
Water[1] Ethanol[1] [3] [5]

Amax (nm) 240[1] 240[1] 285[3] 241[2][41[5] 230[6]

Linearity

Range 2-10[1] 2-10[1] 5-60[3] 1-6[4][7] 1-3[6]

(Hg/mL)

Correlation

Coefficient 0.9993[1] 0.9993[1] > 0.999[3] 0.999[4][7] 0.999[6]

()

Table 2: Validation Parameters
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Parameter Method 1 Method 2 Method 3 Method 4 Method 5
Accuracy (% 99.49 - 99.49 - 98.32 -
> 100[3] 99.78[6]

Recovery) 100.49[1] 100.49[1] 99.53[41[7]
Precision
(%RSD)
- Intraday 1.47[1] 1.47[1] <2 <2 <2
- Interday 1.69[1] 1.69[1] <2 <2 <2
Limit of
Detection

0.372[1] 0.372[1] Not Reported  Not Reported  0.1601[6]
(LOD)
(Mg/mL)
Limit of
Quantification

1.126[1] 1.126[1] Not Reported  Not Reported  0.1146][6]
(LOQ)
(Hg/mL)

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the

spectrophotometric quantification of Vilazodone Hydrochloride.

Materials and Reagents

Vilazodone Hydrochloride reference standard

Vilazodone Hydrochloride tablets (e.g., 20 mg or 40 mg)[1]

Methanol (AR grade)[2][3]

Ethanol (AR grade)[1]

Distilled water[1]

Volumetric flasks
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o Pipettes
o Whatman filter paper No. 41[1]
o UV-Visible Spectrophotometer (e.g., Shimadzu 1800)[1][3]

Protocol 1: Preparation of Standard Stock Solution

Accurately weigh 10 mg of Vilazodone Hydrochloride reference standard.[1]

» Transfer the weighed standard into a 10 mL volumetric flask.[1]

o Dissolve the standard in a suitable solvent (e.g., 7 mL of 30% Ethanol or Methanol).[1]
o Use sonication to ensure complete dissolution.[1]

e Make up the volume to the mark with the same solvent to obtain a stock solution of 1000
pg/mL.[1]

e From this stock solution, prepare a working standard solution of 100 pg/mL by appropriate
dilution.[3]

Protocol 2: Preparation of Calibration Curve

e From the working standard solution (100 pug/mL), pipette out aliquots into a series of 10 mL
volumetric flasks.

 Dilute with the chosen solvent to obtain final concentrations within the desired linearity range
(e.0., 2,4, 6,8, 10 yug/mL).[1][2]

e Measure the absorbance of each solution at the predetermined Amax against a solvent
blank.[1][2]

» Plot a graph of absorbance versus concentration to obtain the calibration curve.
Protocol 3: Preparation of Sample Solution from Tablet Dosage Form

o Weigh and finely powder 20 tablets.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.ijrpb.com/issues/Volume%205_Issue%202/ijrpb%205(2)%2018%20Rudrama%20Devi%20164-167.pdf
https://www.ijrpb.com/issues/Volume%205_Issue%202/ijrpb%205(2)%2018%20Rudrama%20Devi%20164-167.pdf
http://www.ukm.my/mjas/v19_n5/pdf/SagarSumanPanda_19_5_2.pdf
https://www.benchchem.com/product/b000280?utm_src=pdf-body
https://www.ijrpb.com/issues/Volume%205_Issue%202/ijrpb%205(2)%2018%20Rudrama%20Devi%20164-167.pdf
https://www.ijrpb.com/issues/Volume%205_Issue%202/ijrpb%205(2)%2018%20Rudrama%20Devi%20164-167.pdf
https://www.ijrpb.com/issues/Volume%205_Issue%202/ijrpb%205(2)%2018%20Rudrama%20Devi%20164-167.pdf
https://www.ijrpb.com/issues/Volume%205_Issue%202/ijrpb%205(2)%2018%20Rudrama%20Devi%20164-167.pdf
https://www.ijrpb.com/issues/Volume%205_Issue%202/ijrpb%205(2)%2018%20Rudrama%20Devi%20164-167.pdf
http://www.ukm.my/mjas/v19_n5/pdf/SagarSumanPanda_19_5_2.pdf
https://www.ijrpb.com/issues/Volume%205_Issue%202/ijrpb%205(2)%2018%20Rudrama%20Devi%20164-167.pdf
https://www.ajprjournal.com/zip.php?file=File_Folder/126-127(ajpr).pdf&id=150
https://www.ijrpb.com/issues/Volume%205_Issue%202/ijrpb%205(2)%2018%20Rudrama%20Devi%20164-167.pdf
https://www.ajprjournal.com/zip.php?file=File_Folder/126-127(ajpr).pdf&id=150
https://www.ijrpb.com/issues/Volume%205_Issue%202/ijrpb%205(2)%2018%20Rudrama%20Devi%20164-167.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Accurately weigh a quantity of the tablet powder equivalent to 10 mg of Vilazodone
Hydrochloride.[1]

o Transfer the powder into a 10 mL volumetric flask.[1]

o Add about 7 mL of the chosen solvent (e.g., 30% Ethanol) and sonicate for a sufficient time
to dissolve the drug.[1]

e Make up the volume to the mark with the solvent.[1]
e Filter the solution through Whatman filter paper No. 41.[1]

» Further dilute the filtrate with the solvent to obtain a final concentration within the linearity
range of the method (e.g., 8 ug/mL).[1]

Protocol 4: Quantification of Vilazodone Hydrochloride in the Sample
» Measure the absorbance of the final sample solution at the Amax against the solvent blank.

o Determine the concentration of Vilazodone Hydrochloride in the sample solution by
interpolating from the calibration curve or using the regression equation.

o Calculate the amount of Vilazodone Hydrochloride per tablet and the percentage label
claim.

Visualizations
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Caption: Experimental workflow for spectrophotometric quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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